Cas no 889953-52-0 (2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid)

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid structure
889953-52-0 structure
Product Name:2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid
CAS No:889953-52-0
MF:C13H23NO5
MW:273.325424432755
CID:714370
PubChem ID:53406550
Update Time:2025-04-19

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-5,5-dimethyl-
    • 2-[5,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid
    • 2-CARBOXYMETHYL-5,5-DIMETHYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 889953-52-0
    • F1913-0579
    • AKOS027379789
    • DTXSID20695710
    • [4-(TERT-BUTOXYCARBONYL)-5,5-DIMETHYLMORPHOLIN-2-YL]ACETIC ACID
    • EN300-7354997
    • Z1505704276
    • 2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
    • 2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid
    • MDL: MFCD06657467
    • Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16)
    • InChI Key: PJFDZRPZIHFHQV-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)CN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

  • Exact Mass: 273.158
  • Monoisotopic Mass: 273.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.1A^2

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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